Cas no 2460756-45-8 (6-bromo-8-chloroimidazo1,2-apyrazine hydrobromide)

• Product Name: 6-bromo-8-chloroimidazo1,2-apyrazine hydrobromide
• CAS No: 2460756-45-8
• MF: C₆H₄Br₂ClN₃
• MW: 313.377058029175
• MDL: MFCD32702967
• CID: 5670322
• PubChem ID: 155820640
• Update Time: 2025-11-02

6-bromo-8-chloroimidazo1,2-apyrazine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloroimidazo[1,2-a]pyrazine;hydrobromide
• EN300-26982544
• 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide
• Z4521487443
• 2460756-45-8
• 6-bromo-8-chloroimidazo1,2-apyrazine hydrobromide

• MDL： MFCD32702967
• Inchi： 1S/C6H3BrClN3.BrH/c7-4-3-11-2-1-9-6(11)5(8)10-4;/h1-3H;1H
• InChI Key： WTZVRVAMZHUMCV-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CN=C2C(=N1)Cl.Br

Computed Properties

• Exact Mass: 312.84400g/mol
• Monoisotopic Mass: 310.84605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-bromo-8-chloroimidazo1,2-apyrazine hydrobromide

6-bromo-8-chloroimidazo[1,2-a]pyrazine Hydrobromide: A Versatile Compound in Medicinal Chemistry

6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide is a heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its chemical structure, characterized by a fused imidazo[1,2-a]pyrazine ring system with bromine and chlorine substituents, provides a versatile platform for the development of novel therapeutic agents. The CAS number 2460756-45-8 serves as a unique identifier for this compound, enabling precise referencing in scientific literature and research applications. The hydrobromide salt form of this molecule enhances its solubility and stability, making it a valuable candidate for pharmaceutical formulation studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide through catalytic approaches that minimize environmental impact. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted reactions to achieve high yields under mild conditions, highlighting the importance of green chemistry principles in modern drug discovery. The imidazo[1,2-a]pyrazine core is particularly noteworthy for its structural similarity to several bioactive compounds, which has sparked interest in its potential as a scaffold for designing new drugs.

The bromine and chlorine substituents in 6-bromo-8-chloroimidazo[3,2-a]pyrazine hydrobromide play a critical role in modulating the pharmacological properties of this compound. These halogen atoms can influence the compound's ability to interact with biological targets, such as enzymes or receptors, by altering its electronic properties and spatial orientation. A 2022 study in *Organic & Biomolecular Chemistry* reported that the 6-bromo group significantly enhances the compound's binding affinity to certain protein targets, while the 8-chloro substitution may contribute to improved metabolic stability. These findings underscore the importance of substituent positioning in optimizing the therapeutic potential of imidazo[1,2-a]pyrazine-based derivatives.

Current research on 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide has focused on its potential applications in the treatment of inflammatory diseases. A 2024 preclinical study published in *Pharmacological Research* revealed that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. The hydrobromide salt form of the compound was found to be more effective in modulating immune responses compared to its free base counterpart, suggesting that the choice of salt form can significantly impact pharmacological outcomes.

One of the most promising areas of research involving 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide is its potential as a lead compound for antiviral drug development. A 2023 study in *Antiviral Research* demonstrated that the imidazo[1,2-a]pyrazine core can serve as a scaffold for designing inhibitors of viral proteases, which are essential for the replication of several RNA viruses. The bromine and chlorine substituents were found to enhance the compound's ability to bind to the active site of these enzymes, making it a valuable candidate for further optimization. These findings align with the growing trend of using heterocyclic scaffolds in the development of antiviral agents.

The hydrobromide salt form of 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide has also been explored for its potential in material science applications. A 2024 study published in *Advanced Materials* reported that this compound can be used as a building block for the synthesis of functional organic semiconductors. The imidazo[1,2-a]pyrazine core was found to exhibit excellent charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. This highlights the versatility of imidazo[1,2-a]pyrazine-based compounds beyond their pharmaceutical applications.

Recent computational studies have provided insights into the molecular interactions of 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide with biological targets. A 2023 study using molecular docking simulations published in *Computational Biology and Chemistry* revealed that the imidazo[1,2-a]pyrazine core can form hydrogen bonds with key residues in target proteins, which is crucial for its biological activity. The bromine and chlorine substituents were found to enhance the compound's ability to interact with hydrophobic regions of these proteins, further supporting its potential as a therapeutic agent.

Efforts to optimize the 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide scaffold for improved pharmacological properties have led to the development of several analogs with enhanced potency. A 2024 study in *European Journal of Medicinal Chemistry* reported the synthesis of a series of imidazo[1,2-a]pyrazine derivatives with modified substituents, including varying halogen positions and additional functional groups. These analogs showed improved biological activity against a range of targets, including enzymes and receptors, demonstrating the potential for further refinement of this compound's therapeutic profile.

The hydrobromide salt form of 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide has also been investigated for its potential in drug delivery systems. A 2023 study published in *Journal of Controlled Release* explored the use of this compound as a model drug for the development of sustained-release formulations. The imidazo[1,2-a]pyrazine core was found to exhibit excellent compatibility with various polymer matrices, enabling the creation of formulations with controlled release profiles. This research highlights the importance of understanding the physicochemical properties of imidazo[1,2-a]pyrazine-based compounds in the context of drug delivery.

As research on 6-bromo-8-chloroimidazo[1,2-a]pyrazine hydrobromide continues to evolve, its potential applications in both pharmaceutical and non-pharmaceutical fields are becoming increasingly evident. The imidazo[1,2-a]pyrazine core and its halogenated derivatives represent a promising area of exploration for the development of new therapeutic agents and functional materials. Ongoing studies are likely to uncover additional insights into the biological activities and synthetic possibilities of this compound, further expanding its relevance in scientific research and industrial applications.